molecular formula C17H13NO4S B270123 2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

Cat. No. B270123
M. Wt: 327.4 g/mol
InChI Key: PJCMAJHHEQSHDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone, commonly known as BZSDE, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

BZSDE is believed to exert its effects by binding to the benzodiazepine site on GABA receptors, which enhances the activity of these receptors. This results in an increase in the inhibitory neurotransmitter activity in the brain, leading to a reduction in anxiety and other physiological processes.
Biochemical and Physiological Effects:
BZSDE has been found to have a range of biochemical and physiological effects. It has been shown to reduce anxiety and promote sleep in animal models. BZSDE has also been found to have anticonvulsant and muscle relaxant properties. Additionally, BZSDE has been studied for its potential use in the treatment of drug addiction and withdrawal.

Advantages and Limitations for Lab Experiments

One of the advantages of BZSDE is its ability to selectively modulate the activity of GABA receptors, which makes it a useful tool for studying the role of these receptors in various physiological processes. However, one of the limitations of BZSDE is its relatively short half-life, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of BZSDE. One possible direction is the development of more potent and selective analogs of BZSDE that can be used to study the activity of GABA receptors in greater detail. Another direction is the use of BZSDE as a tool for studying the mechanisms of drug addiction and withdrawal. Finally, BZSDE may have potential applications in the treatment of anxiety disorders and other neurological conditions.

Synthesis Methods

BZSDE can be synthesized through a multi-step process that involves the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoxazole. This intermediate is then reacted with 2,3-dihydro-1,4-benzodioxin-6-ol in the presence of a base to form BZSDE.

Scientific Research Applications

BZSDE has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety, sleep, and other physiological processes. BZSDE has also been studied for its potential use as a tool for studying the mechanisms of drug addiction and withdrawal.

properties

Product Name

2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

Molecular Formula

C17H13NO4S

Molecular Weight

327.4 g/mol

IUPAC Name

2-(1,3-benzoxazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

InChI

InChI=1S/C17H13NO4S/c19-13(11-5-6-15-16(9-11)21-8-7-20-15)10-23-17-18-12-3-1-2-4-14(12)22-17/h1-6,9H,7-8,10H2

InChI Key

PJCMAJHHEQSHDR-UHFFFAOYSA-N

SMILES

C1COC2=C(O1)C=CC(=C2)C(=O)CSC3=NC4=CC=CC=C4O3

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)C(=O)CSC3=NC4=CC=CC=C4O3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.